molecular formula C11H12O5 B4758229 2-ethoxy-2-oxoethyl 4-hydroxybenzoate

2-ethoxy-2-oxoethyl 4-hydroxybenzoate

Cat. No. B4758229
M. Wt: 224.21 g/mol
InChI Key: KSJGJXWJEDHPLZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-ethoxy-2-oxoethyl 4-hydroxybenzoate, also known as Ethyl 4-hydroxybenzoate or Ethylparaben, is a chemical compound widely used as a preservative in various cosmetic and pharmaceutical products. It is a white crystalline powder with a faint odor and is soluble in alcohol and ether.

Mechanism of Action

The mechanism of action of 2-ethoxy-2-oxoethyl 4-hydroxybenzoate 4-hydroxybenzoate involves its ability to inhibit the growth of bacteria and fungi by disrupting their cell membrane function. It also inhibits the activity of enzymes involved in the degradation of the preservative, thereby increasing its longevity.
Biochemical and Physiological Effects:
Studies have shown that 2-ethoxy-2-oxoethyl 4-hydroxybenzoate 4-hydroxybenzoate can cause allergic reactions in some individuals, leading to skin irritation and dermatitis. It has also been linked to endocrine disruption, which can affect hormonal balance in the body. However, these effects are generally seen at high concentrations and are not a concern at the low concentrations used in cosmetic and pharmaceutical products.

Advantages and Limitations for Lab Experiments

The advantages of using 2-ethoxy-2-oxoethyl 4-hydroxybenzoate 4-hydroxybenzoate in lab experiments include its availability, low cost, and stability. It is also a widely used preservative, making it a suitable choice for experiments involving the growth of microorganisms. However, its use can be limited by its potential to interfere with some experimental procedures, such as enzyme assays.

Future Directions

Future research on 2-ethoxy-2-oxoethyl 4-hydroxybenzoate 4-hydroxybenzoate could focus on its potential as a drug delivery system, as it has been shown to enhance the permeability of some drugs across cell membranes. It could also be studied for its potential as an anti-inflammatory agent, as some studies have suggested that it may have anti-inflammatory properties. Additionally, further investigation into its potential endocrine-disrupting effects could provide valuable insights into its safety for use in cosmetic and pharmaceutical products.

Scientific Research Applications

2-ethoxy-2-oxoethyl 4-hydroxybenzoate 4-hydroxybenzoate is widely used as a preservative in various cosmetic and pharmaceutical products such as creams, lotions, shampoos, and toothpaste. It is also used as a food preservative. The scientific research application of 2-ethoxy-2-oxoethyl 4-hydroxybenzoate 4-hydroxybenzoate includes its use as a standard reference material in analytical chemistry, as a model compound in environmental studies, and as a substrate in enzyme kinetics studies.

properties

IUPAC Name

(2-ethoxy-2-oxoethyl) 4-hydroxybenzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H12O5/c1-2-15-10(13)7-16-11(14)8-3-5-9(12)6-4-8/h3-6,12H,2,7H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KSJGJXWJEDHPLZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)COC(=O)C1=CC=C(C=C1)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H12O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

224.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(2-Ethoxy-2-oxoethyl) 4-hydroxybenzoate

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-ethoxy-2-oxoethyl 4-hydroxybenzoate
Reactant of Route 2
Reactant of Route 2
2-ethoxy-2-oxoethyl 4-hydroxybenzoate
Reactant of Route 3
Reactant of Route 3
2-ethoxy-2-oxoethyl 4-hydroxybenzoate
Reactant of Route 4
Reactant of Route 4
2-ethoxy-2-oxoethyl 4-hydroxybenzoate
Reactant of Route 5
Reactant of Route 5
2-ethoxy-2-oxoethyl 4-hydroxybenzoate
Reactant of Route 6
Reactant of Route 6
2-ethoxy-2-oxoethyl 4-hydroxybenzoate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.